Cas no 2227882-79-1 ((1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol
• CAS No: 2227882-79-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6115944
• PubChem ID: 165662617
• Update Time: 2025-07-23

(1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol
• EN300-1740572
• 2227882-79-1

• Inchi： 1S/C12H17NO/c13-8-7-12(14)11-4-2-1-3-10(11)9-5-6-9/h1-4,9,12,14H,5-8,13H2/t12-/m0/s1
• InChI Key： AUSSJMKDIIQYNH-LBPRGKRZSA-N
• SMILES： O[C@@H](CCN)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol (CAS No. 2227882-79-1)

The compound (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol, identified by its CAS number 2227882-79-1, is a chiral amino alcohol derivative with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclopropylphenyl moiety and the amino-propanol backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its applications in drug discovery and development.

One of the key reasons for the growing interest in (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol is its role in the design of chiral ligands and catalysts. The presence of both an amino group and a hydroxyl group in a stereospecific configuration allows for the creation of highly selective catalysts, which are essential in asymmetric synthesis. This aligns with current trends in green chemistry, where efficiency and selectivity are paramount. Users searching for terms like "chiral building blocks" or "asymmetric synthesis intermediates" will find this compound highly relevant.

In addition to its synthetic utility, CAS 2227882-79-1 has garnered attention for its potential biological activities. The cyclopropyl group is known to enhance metabolic stability, making this compound a candidate for medicinal chemistry projects. Recent studies have explored its incorporation into CNS-targeting molecules, addressing the rising demand for treatments related to neurological disorders. Searches for "neuroactive compound synthesis" or "CNS drug intermediates" often lead to discussions about this molecule.

The compound's physicochemical properties, such as its solubility and stability, are also critical for formulation scientists. With the pharmaceutical industry focusing on improved drug delivery systems, understanding how (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol behaves in various solvents is essential. This ties into broader topics like "excipient compatibility" and "API stability studies," which are frequently searched by professionals in the field.

From a commercial perspective, the availability of CAS 2227882-79-1 is another point of interest. Suppliers and manufacturers are often queried about "high-purity chiral compounds" or "custom synthesis services," reflecting the demand for reliable sources of this material. Quality control measures, including HPLC and chiral purity analysis, are frequently discussed in procurement-related searches.

Looking ahead, the versatility of (1S)-3-amino-1-(2-cyclopropylphenyl)propan-1-ol ensures its continued relevance in research. Whether for catalysis, medicinal chemistry, or material science, this compound offers a robust platform for innovation. As the scientific community explores new applications, its CAS number 2227882-79-1 will remain a key identifier in databases and literature.